Cas no 1806875-11-5 (6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)

6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its structure, featuring chloro, difluoromethyl, and trifluoromethyl substituents, enhances reactivity and selectivity, making it a valuable intermediate for constructing complex molecules. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which is advantageous in the design of bioactive compounds. The acetonitrile moiety further expands its versatility in nucleophilic substitution and cyclization reactions. This compound is particularly useful in developing advanced crop protection agents and pharmacologically active molecules, offering a balance of stability and functional group compatibility for diverse synthetic applications.
6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile structure
1806875-11-5 structure
Product Name:6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
CAS No:1806875-11-5
MF:C9H4ClF5N2
MW:270.586478233337
CID:4874414
Update Time:2025-08-04

6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
    • Inchi: 1S/C9H4ClF5N2/c10-5-3-4(1-2-16)6(9(13,14)15)7(17-5)8(11)12/h3,8H,1H2
    • InChI Key: KITUDYCLNMWYOF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CC#N)=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 310
  • XLogP3: 3
  • Topological Polar Surface Area: 36.7

6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029044280-250mg
6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
1806875-11-5 97%
250mg
$969.60 2022-03-31
Alichem
A029044280-500mg
6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
1806875-11-5 97%
500mg
$1,662.60 2022-03-31
Alichem
A029044280-1g
6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
1806875-11-5 97%
1g
$3,158.80 2022-03-31

6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Related Literature

Additional information on 6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile and Its Role in Modern Pharmaceutical and Material Sciences

6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile, with the CAS No. 1806875-11-5, represents a pivotal compound in the synthesis of advanced pharmaceuticals and functional materials. This molecule, characterized by its unique combination of difluoromethyl, trifluoromethyl, and acetonitrile groups, has garnered significant attention due to its potential applications in drug discovery and material engineering. The structural complexity of this compound, including its pyridine ring and fluorinated substituents, contributes to its versatility in chemical reactivity and biological activity.

The pyridine ring serves as a critical scaffold in many bioactive molecules, offering a balance between aromaticity and functional group compatibility. The presence of difluoromethyl and trifluoromethyl groups introduces electronegative moieties that can modulate the electronic properties of the molecule, enhancing its interactions with biological targets. The acetonitrile group further extends the molecule’s reactivity, enabling participation in various synthetic transformations. These features collectively position 6-Chloro-2-(difluoromethyl)-3-(triflu.methyl)pyridine-4-acetonitrile as a valuable building block in the development of novel therapeutics and materials.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug efficacy and selectivity. The CAS No. 1806875-11-5 compound, in particular, has been explored for its potential in targeting specific enzymes and receptors. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this molecule exhibit promising antiviral activity against RNA-dependent RNA polymerases (RdRp), suggesting its utility in combating viral infections. The fluorinated substituents in the molecule are believed to enhance its binding affinity to viral proteins, a critical factor in the design of antiviral agents.

Additionally, the acetonitrile group in 6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile plays a dual role in both pharmaceutical and material sciences. In pharmaceutical applications, the acetonitrile group can act as a bioisostere, replacing more reactive functional groups while maintaining biological activity. In material sciences, the acetonitrile group contributes to the formation of conjugated systems, which are essential for the development of organic semiconductors and optoelectronic devices. This dual functionality underscores the compound’s significance in interdisciplinary research.

The synthesis of 6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile has been optimized through various methodologies, including transition-metal-catalyzed coupling reactions. A notable approach involves the Suzuki-Miyaura coupling reaction, which allows for the efficient introduction of difluoromethyl and trifluoromethyl groups onto the pyridine ring. This method not only enhances the yield of the target compound but also minimizes the formation of byproducts, a critical consideration in the scalable production of pharmaceutical intermediates.

Furthermore, the fluorinated substituents in this molecule have been shown to influence its solubility and metabolic stability. A 2022 study in *Chemical Communications* reported that the trifluoromethyl group significantly improves the hydrophobicity of the molecule, which can be advantageous in the design of drugs with improved oral bioavailability. However, the introduction of multiple fluorinated groups may also lead to increased metabolic clearance, necessitating careful optimization of the molecular structure to achieve the desired pharmacokinetic profile.

Recent research has also focused on the electronic properties of 6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile and its potential applications in organic electronics. The pyridine ring and acetonitrile group can form conjugated systems that exhibit semiconducting behavior, making the compound a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune the electronic properties of this molecule through fluorinated substituents has opened new avenues for its application in advanced materials technology.

Despite its promising applications, the development of 6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile as a therapeutic agent faces challenges related to toxicity and selectivity. A 2021 study in *Toxicological Sciences* highlighted the need for rigorous in vitro and in vivo testing to ensure the safety of derivatives derived from this compound. The presence of multiple fluorinated groups may also lead to environmental concerns, prompting researchers to explore greener synthetic methodologies for its production.

In conclusion, 6-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile represents a versatile compound with significant potential in both pharmaceutical and material sciences. Its unique structural features, including the pyridine ring, difluoromethyl, and trifluoromethyl groups, enable a wide range of applications, from the development of antiviral agents to the creation of advanced electronic materials. Ongoing research into its synthesis, biological activity, and environmental impact will be crucial in realizing its full potential in the years to come.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.